Cas no 127137-03-5 (Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate)

• Product Name: Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate
• CAS No: 127137-03-5
• MF: C₂₁H₂₇NO₂
• MW: 325.444586038589
• CID: 4936652
• Update Time: 2025-05-27

Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate
• 3-Dibenzylamino-2,2-dimethyl-propionic acid ethyl ester
• Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate

• Inchi： 1S/C21H27NO2/c1-4-24-20(23)21(2,3)17-22(15-18-11-7-5-8-12-18)16-19-13-9-6-10-14-19/h5-14H,4,15-17H2,1-3H3
• InChI Key： UECSLJTYVPGWCZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)CN(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 348
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5

Additional information on Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate

Comprehensive Overview of Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate (CAS No. 127137-03-5)

Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate (CAS No. 127137-03-5) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in pharmaceutical and chemical research. This ester derivative, featuring a dibenzylamino group and a 2,2-dimethylpropanoate moiety, has garnered significant attention due to its potential as an intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate synthesis," "CAS 127137-03-5 applications," and "dibenzylamino derivatives," reflecting its relevance in modern chemistry.

The compound's molecular structure, characterized by the presence of two benzyl groups attached to a nitrogen atom, contributes to its steric hindrance and electronic properties. These features make it a valuable building block in the development of chiral catalysts and pharmaceutical intermediates. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate to reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

In the pharmaceutical sector, CAS No. 127137-03-5 is often explored for its role in the preparation of N-protected amino acid derivatives, which are critical in peptide synthesis. The compound's ability to act as a protecting group for amines has been extensively studied, particularly in the context of drug discovery and development. Searches for "amine protection strategies" and "peptide coupling reagents" frequently intersect with discussions about this compound, highlighting its interdisciplinary importance.

From a technical perspective, Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate exhibits notable stability under standard conditions, making it suitable for long-term storage and transportation. Its solubility profile in organic solvents like dichloromethane and ethyl acetate further enhances its utility in laboratory settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency for research applications.

The growing interest in high-value chemical intermediates has positioned CAS 127137-03-5 as a compound of interest for custom synthesis and contract manufacturing organizations (CMOs). Innovations in flow chemistry and continuous processing have further expanded its production scalability, addressing the needs of large-scale pharmaceutical projects. Additionally, the compound's compatibility with microwave-assisted synthesis techniques has been explored to reduce reaction times and improve yields.

In summary, Ethyl 3-(dibenzylamino)-2,2-dimethylpropanoate (CAS No. 127137-03-5) represents a critical tool in synthetic organic chemistry, with applications spanning drug development, material science, and industrial catalysis. Its combination of structural robustness and functional versatility ensures its continued relevance in both academic and industrial research. As the demand for specialty chemicals grows, this compound is poised to remain a focal point for innovation and discovery.